Cas no 6459-04-7 (4-[4-(2-bromo-4,6-dimethylphenoxy)butoxy]-3-methoxybenzaldehyde)

• Product Name: 4-[4-(2-bromo-4,6-dimethylphenoxy)butoxy]-3-methoxybenzaldehyde
• CAS No: 6459-04-7
• MF: C₂₀H₂₃BrO₄
• MW: 407.298225641251
• CID: 1680156
• PubChem ID: 2284389
• Update Time: 2025-04-21

4-[4-(2-bromo-4,6-dimethylphenoxy)butoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-bromo-4,6-dimethylphenoxy)butoxy]-3-methoxybenzaldehyde
• 6459-04-7
• DTXSID30367759

• Inchi： 1S/C20H23BrO4/c1-14-10-15(2)20(17(21)11-14)25-9-5-4-8-24-18-7-6-16(13-22)12-19(18)23-3/h6-7,10-13H,4-5,8-9H2,1-3H3
• InChI Key： MGQGLYPBEYUVJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C)=C1OCCCCOC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 406.07799
• Monoisotopic Mass: 406.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 530.8°C at 760 mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.571
• PSA: 44.76